Cas no 1227954-74-6 (3-Iodo-1H-indole-2-carbohydrazide)

• Product Name: 3-Iodo-1H-indole-2-carbohydrazide
• CAS No: 1227954-74-6
• MF: C₉H₈IN₃O
• MW: 301.083793640137
• MDL: MFCD11615813
• CID: 4579255
• Update Time: 2025-06-13

3-Iodo-1H-indole-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1H-indole-2-carbohydrazide

• MDL： MFCD11615813
• Inchi： 1S/C9H8IN3O/c10-7-5-3-1-2-4-6(5)12-8(7)9(14)13-11/h1-4,12H,11H2,(H,13,14)
• InChI Key： OUHZIQURAQZQPE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(I)=C1C(NN)=O

Additional information on 3-Iodo-1H-indole-2-carbohydrazide

3-Iodo-1H-indole-2-carbohydrazide (CAS No. 1227954-74-6): An Emerging Compound in Medicinal Chemistry

3-Iodo-1H-indole-2-carbohydrazide (CAS No. 1227954-74-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of indole derivatives, which are known for their diverse pharmacological properties, including antitumor, anti-inflammatory, and antimicrobial activities.

The indole scaffold is a fundamental building block in many natural products and synthetic compounds, making it a valuable target for drug discovery and development. The introduction of the iodo group at the 3-position of the indole ring imparts additional reactivity and selectivity, which can be exploited for various therapeutic applications. The carbohydrazide moiety further enhances the compound's bioactivity by providing a functional group that can participate in hydrogen bonding and other non-covalent interactions with biological targets.

Recent studies have highlighted the potential of 3-Iodo-1H-indole-2-carbohydrazide as an antitumor agent. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent cytotoxic activity against a panel of human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS).

In addition to its antitumor properties, 3-Iodo-1H-indole-2-carbohydrazide has shown promise as an anti-inflammatory agent. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 3-Iodo-1H-indole-2-carbohydrazide may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The antimicrobial activity of 3-Iodo-1H-indole-2-carbohydrazide has also been investigated. A study published in *Antimicrobial Agents and Chemotherapy* reported that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action involves the disruption of bacterial cell membranes, leading to cell death. This makes 3-Iodo-1H-indole-2-carbohydrazide a promising candidate for the development of new antibiotics to combat drug-resistant infections.

From a synthetic perspective, 3-Iodo-1H-indole-2-carbohydrazide can be prepared through a series of well-established chemical reactions. One common synthetic route involves the reaction of 3-iodoindole with hydrazine hydrate followed by carboxylation. This method provides high yields and good purity, making it suitable for large-scale production. The synthetic flexibility of this compound also allows for the introduction of various substituents at different positions on the indole ring, enabling the fine-tuning of its biological properties.

In conclusion, 3-Iodo-1H-indole-2-carbohydrazide (CAS No. 1227954-74-6) is a multifunctional compound with significant potential in medicinal chemistry. Its unique structure and diverse biological activities make it an attractive target for further research and development. Ongoing studies are expected to uncover additional applications and optimize its therapeutic potential, contributing to advancements in drug discovery and healthcare.